Cas no 71229-85-1 (4-Bromo-1-ethyl-1H-pyrazole)

4-Bromo-1-ethyl-1H-pyrazole is a brominated pyrazole derivative featuring an ethyl substituent at the 1-position of the heterocyclic ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The bromine atom at the 4-position offers a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. Its stable pyrazole core and ethyl group enhance solubility and reactivity in various synthetic pathways. The compound is characterized by high purity and consistent performance, making it suitable for research and industrial applications requiring precise molecular modifications. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air.
4-Bromo-1-ethyl-1H-pyrazole structure
4-Bromo-1-ethyl-1H-pyrazole structure
Product Name:4-Bromo-1-ethyl-1H-pyrazole
CAS No:71229-85-1
MF:C5H7BrN2
MW:175.026479959488
MDL:MFCD08235252
CID:562323
PubChem ID:354334669
Update Time:2025-10-29

4-Bromo-1-ethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-1-ethyl-1H-pyrazole
    • 4-Bromo-1-ethylpyrazole
    • 1H-Pyrazole,4-bromo-1-ethyl-
    • 4-bromo-1-ethyl-1H-pyrazole(SALTDATA: FREE)
    • A9342
    • IPMSARLBJARXSC-UHFFFAOYSA-N
    • CS-W003481
    • BB 0254838
    • AKOS000302004
    • 4-Bromo-1-ethyl-1H-pyrazole, AldrichCPR
    • B5100
    • DTXSID10502742
    • AS-19722
    • FT-0656969
    • EN300-55896
    • F8882-4060
    • MFCD08235252
    • AC-31241
    • AB43826
    • 1H-Pyrazole, 4-bromo-1-ethyl-
    • SCHEMBL670881
    • 71229-85-1
    • AM20100672
    • SY012330
    • ALBB-004431
    • STK503168
    • MDL： MFCD08235252
    • Inchi： 1S/C5H7BrN2/c1-2-8-4-5(6)3-7-8/h3-4H,2H2,1H3
    • InChI Key： IPMSARLBJARXSC-UHFFFAOYSA-N
    • SMILES： BrC1C=NN(C=1)CC

Computed Properties

  • Exact Mass: 173.97900
  • Monoisotopic Mass: 173.97926 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 76.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 175.03
  • XLogP3: 1.2
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 1.57±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: No data available
  • Boiling Point: 108°C/20mmHg(lit.)
  • Flash Point: 81.7±19.8 ºC,
  • Refractive Index: 1.5170 to 1.5210
  • Solubility: Slightly soluble (4.2 g/l) (25 º C),
  • PSA: 17.82000
  • LogP: 1.66550

4-Bromo-1-ethyl-1H-pyrazole Security Information

4-Bromo-1-ethyl-1H-pyrazole Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Bromo-1-ethyl-1H-pyrazole Pricemore >>

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